Cas no 1877664-71-5 ({1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine)

{1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine is a cyclopropyl-substituted amine derivative featuring a chlorothiophene moiety, offering a versatile scaffold for pharmaceutical and agrochemical applications. Its structural framework combines the stability of the cyclopropyl ring with the reactivity of the primary amine, enabling functionalization for targeted molecular design. The 5-chlorothiophene group enhances electronic properties, making it valuable in medicinal chemistry for drug discovery, particularly in kinase inhibitors or CNS-targeting compounds. The compound’s balanced lipophilicity and steric profile contribute to improved bioavailability and binding affinity. Suitable for intermediate synthesis, it provides a strategic building block in developing bioactive molecules with potential therapeutic or crop protection applications.
{1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine structure
1877664-71-5 structure
Product Name:{1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine
CAS No:1877664-71-5
MF:C9H12ClNS
MW:201.716279983521
CID:6472884
PubChem ID:130745760
Update Time:2025-05-20

{1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • 1877664-71-5
    • EN300-1982630
    • {1-[(5-chlorothiophen-3-yl)methyl]cyclopropyl}methanamine
    • {1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine
    • Inchi: 1S/C9H12ClNS/c10-8-3-7(5-12-8)4-9(6-11)1-2-9/h3,5H,1-2,4,6,11H2
    • InChI Key: JWKPIQVBDAJGTI-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CS1)CC1(CN)CC1

Computed Properties

  • Exact Mass: 201.0378983g/mol
  • Monoisotopic Mass: 201.0378983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 54.3Ų

{1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine Pricemore >>

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Additional information on {1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine

{1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine: A Comprehensive Overview

{1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine, identified by the CAS number 1877664-71-5, is a complex organic compound with a unique chemical structure. This compound belongs to the class of heterocyclic compounds, specifically featuring a thiophene ring and a cyclopropane ring. The presence of chlorine in the thiophene moiety adds to its chemical diversity and potential applications in various fields.

The molecular structure of {1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine is characterized by a cyclopropane ring attached to a thiophene derivative via a methylene group. The amine functionality further enhances its reactivity and versatility in chemical reactions. This compound has been studied extensively in recent years due to its potential as an intermediate in the synthesis of bioactive molecules.

Recent research has highlighted the importance of CAS No 1877664-71 in the development of novel materials and pharmaceutical agents. For instance, studies have shown that this compound can serve as a building block for constructing more complex molecules with tailored properties. Its ability to participate in various types of chemical reactions, such as nucleophilic substitutions and cycloadditions, makes it a valuable tool in organic synthesis.

One of the most promising applications of {1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine lies in its potential use in drug discovery. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, including those with anti-inflammatory and anticancer properties. The incorporation of the thiophene ring into drug molecules has been shown to enhance their pharmacokinetic profiles, making them more effective and less toxic.

Furthermore, the compound's unique electronic properties have made it an interesting candidate for applications in materials science. For example, it has been investigated for its potential use in the development of advanced polymers and electronic materials. The combination of the thiophene moiety and the cyclopropane ring provides this compound with a balance of rigidity and flexibility, which are desirable traits in many material applications.

In terms of synthesis, CAS No 1877664-71 can be prepared through various methods, including coupling reactions and organometallic transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. These developments have further cemented its position as an important intermediate in organic chemistry.

Looking ahead, the continued exploration of {1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine's properties is expected to unlock new avenues for its application. Its role as a versatile building block in organic synthesis is likely to expand, particularly in the fields of medicinal chemistry and materials science. As research progresses, this compound will undoubtedly contribute to the development of innovative solutions across multiple industries.

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